Cas no 1803863-37-7 (3,4-Bis(trifluoromethyl)-2-ethylpyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-2-ethylpyridine
• CAS No: 1803863-37-7
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 4908430
• Update Time: 2025-08-04

3,4-Bis(trifluoromethyl)-2-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-ethylpyridine

• Inchi： 1S/C9H7F6N/c1-2-6-7(9(13,14)15)5(3-4-16-6)8(10,11)12/h3-4H,2H2,1H3
• InChI Key： SHDOACXMDSKAHO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=CN=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Bis(trifluoromethyl)-2-ethylpyridine

Recent Advances in the Study of 3,4-Bis(trifluoromethyl)-2-ethylpyridine (CAS: 1803863-37-7)

3,4-Bis(trifluoromethyl)-2-ethylpyridine (CAS: 1803863-37-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for the development of pharmaceuticals targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3,4-Bis(trifluoromethyl)-2-ethylpyridine in the design of kinase inhibitors. The researchers utilized this compound as a key intermediate in the synthesis of selective inhibitors for tyrosine kinases, which are implicated in cancer progression. The study demonstrated that the incorporation of this pyridine derivative improved the binding affinity and selectivity of the inhibitors, leading to enhanced therapeutic efficacy in preclinical models.

Another significant advancement was reported in the field of agrochemicals, where 3,4-Bis(trifluoromethyl)-2-ethylpyridine was employed as a precursor for the development of novel pesticides. The compound's ability to disrupt enzymatic processes in pests was highlighted, showcasing its versatility beyond pharmaceutical applications. This dual utility underscores the importance of continued research into its chemical properties and potential uses.

In addition to its applications in drug and agrochemical development, recent computational studies have provided insights into the electronic structure and reactivity of 3,4-Bis(trifluoromethyl)-2-ethylpyridine. Density functional theory (DFT) calculations revealed that the trifluoromethyl groups significantly influence the compound's electron distribution, which in turn affects its interaction with biological targets. These findings are crucial for the rational design of derivatives with optimized pharmacological profiles.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3,4-Bis(trifluoromethyl)-2-ethylpyridine. Current methodologies often involve multi-step reactions with low yields, prompting the need for more efficient synthetic routes. Recent efforts have focused on catalytic methods to streamline production, with some success in improving yield and reducing environmental impact.

In conclusion, 3,4-Bis(trifluoromethyl)-2-ethylpyridine (CAS: 1803863-37-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features. Ongoing research aims to address synthetic challenges and further explore its potential, paving the way for innovative therapeutic and industrial solutions.